Cas no 17364-31-7 (methyl (4E,7E,10E)-hexadeca-4,7,10-trienoate)
17364-31-7 structure
Product Name:methyl (4E,7E,10E)-hexadeca-4,7,10-trienoate
CAS No:17364-31-7
MF:C17H28O2
MW:264.403025627136
CID:1358254
PubChem ID:5365638
Update Time:2025-04-20
methyl (4E,7E,10E)-hexadeca-4,7,10-trienoate Chemical and Physical Properties
Names and Identifiers
-
- methyl (4E,7E,10E)-hexadeca-4,7,10-trienoate
- 4,7,10-Hexadecatrienoic acid, methyl ester
- Methyl (4E,7E,10E)-4,7,10-hexadecatrienoate
- METHYL 4,7,10-HEXADECATRIENOATE
- methyl hexadeca-4,7,10-trienoate
- 4,7,10-Hexadecatrienoic acid methyl ester
- Methyl (4E,7E,10E)-4,7,10-hexadecatrienoate #
- QXIXLIQMMRFWPB-SPOHZTNBSA-N
- 17364-31-7
-
- Inchi: 1S/C17H28O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17(18)19-2/h7-8,10-11,13-14H,3-6,9,12,15-16H2,1-2H3/b8-7+,11-10+,14-13+
- InChI Key: QXIXLIQMMRFWPB-SPOHZTNBSA-N
- SMILES: O(C)C(CC/C=C/C/C=C/C/C=C/CCCCC)=O
Computed Properties
- Exact Mass: 264.20904
- Monoisotopic Mass: 264.208930132g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 12
- Complexity: 288
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 3
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.3
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
methyl (4E,7E,10E)-hexadeca-4,7,10-trienoate Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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